Cas no 52663-78-2 (2,2',3,3',4,4',5,6-Octachlorobiphenyl)

• Product Name: 2,2',3,3',4,4',5,6-Octachlorobiphenyl
• CAS No: 52663-78-2
• MF: C₁₂H₂Cl₈
• MW: 429.768275737762
• CID: 369411
• PubChem ID: 40485
• Update Time: 2025-07-22

2,2',3,3',4,4',5,6-Octachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,3',4,4',5,6-octachloro-
• 2,2',3,3',4,4',5,6,6'-NONACHLOROBIPHENYL
• 2,2',3,3',4,4',5,6-OCTACHLOROBIPHENYL
• 2,2',3,3',4,4',5,6-Octachlorobiphenyl Solution
• ATGLISTATIN
• OCTACHLOROBIPHENYL
• 52663-78-2
• SCHEMBL2230317
• Q27279015
• 1,1'-Biphenyl, 2,2',3,3',4,4',5,6-octachloro-
• 1,2,3,4,5-pentachloro-6-(2,3,4-trichlorophenyl)benzene
• UNII-R323830CJ5
• 2,2',3,3',4,4',5,6-Octachloro-1,1'-biphenyl #
• UNII-GBU232J61I
• 2,2',3,3',4,4',5,6-Octachloro-1,1'-biphenyl
• PCB No. 195
• DTXSID1074171
• 1,1'-Biphenyl, octachloro-
• 31472-83-0
• DTXCID2041250
• GBU232J61I
• EINECS 250-646-4
• R323830CJ5
• PCB 195
• JAHJITLFJSDRCG-UHFFFAOYSA-N
• PCB No. 195 10 microg/mL in Isooctane
• DB-302065
• 2,2',3,3',4,4',5,6-Octachlorobiphenyl

• MDL： MFCD00152682
• Inchi： 1S/C12H2Cl8/c13-4-2-1-3(6(14)7(4)15)5-8(16)10(18)12(20)11(19)9(5)17/h1-2H
• InChI Key： JAHJITLFJSDRCG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 425.76600
• Monoisotopic Mass: 425.766472
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.7170 (rough estimate)
• Melting Point: 150.67°C (estimate)
• Boiling Point: 509.96°C (rough estimate)
• Flash Point: 216.1 °C
• Refractive Index: 1.6380 (rough estimate)
• PSA: 0.00000
• LogP: 8.58080

Additional information on 2,2',3,3',4,4',5,6-Octachlorobiphenyl

Introduction to 2,2',3,3',4,4',5,6-Octachlorobiphenyl (CAS No. 52663-78-2)

2,2',3,3',4,4',5,6-Octachlorobiphenyl, commonly referred to by its CAS number 52663-78-2, is a member of the polychlorinated biphenyl (PCB) family. PCBs are a group of synthetic organic compounds that have been widely used in various industrial applications due to their chemical stability and non-flammability. However, their persistence in the environment and potential toxicity have led to significant regulatory and environmental concerns.

The structure of 2,2',3,3',4,4',5,6-Octachlorobiphenyl is characterized by a biphenyl core with eight chlorine atoms attached at specific positions. This high degree of chlorination contributes to its chemical stability and resistance to degradation. Despite these properties, the compound's environmental persistence and bioaccumulative potential have made it a subject of extensive research and regulatory scrutiny.

In recent years, studies have focused on the environmental fate and toxicological effects of PCBs, including 2,2',3,3',4,4',5,6-Octachlorobiphenyl. Research has shown that these compounds can persist in soil and water for extended periods and can bioaccumulate in the food chain. This bioaccumulation can lead to significant concentrations in higher trophic levels, posing risks to wildlife and human health.

The toxicological profile of 2,2',3,3',4,4',5,6-Octachlorobiphenyl is well-documented. Exposure to this compound has been associated with a range of adverse health effects, including neurotoxicity, immunotoxicity, and endocrine disruption. Studies have also suggested that PCBs may be carcinogenic in humans. These findings have led to stringent regulations governing the production, use, and disposal of PCBs in many countries.

In the context of environmental monitoring and remediation, advanced analytical techniques have been developed to detect and quantify 2,2',3,3',4,4',5,6-Octachlorobiphenyl in various matrices. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is commonly used for this purpose. These methods provide high sensitivity and specificity, enabling accurate assessment of contamination levels.

Efforts to mitigate the environmental impact of PCBs have included both preventive measures and remediation strategies. Preventive measures focus on reducing the release of PCBs into the environment through improved industrial practices and stricter regulatory controls. Remediation strategies involve various techniques such as bioremediation, chemical degradation, and physical removal methods to reduce existing contamination.

Recent advancements in bioremediation have shown promise in breaking down PCBs into less harmful compounds. Microorganisms capable of degrading PCBs have been identified and studied extensively. These microorganisms can be used in bioremediation projects to clean up contaminated sites more effectively.

In conclusion, while 2,2',3,3',4,4',5,6-Octachlorobiphenyl (CAS No. 52663-78-2) possesses valuable chemical properties that made it useful in industrial applications, its environmental persistence and toxicological effects necessitate continued research and regulatory efforts. Understanding the behavior and impacts of this compound is crucial for developing effective strategies to protect both human health and the environment.